2-Benzyloxyadenosine

• Molecular Formula: C17H19N5O5
• Molecular Weight: 373.4 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-(6-amino-2-phenylmethoxypurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C17H19N5O5/c18-14-11-15(21-17(20-14)26-7-9-4-2-1-3-5-9)22(8-19-11)16-13(25)12(24)10(6-23)27-16/h1-5,8,10,12-13,16,23-25H,6-7H2,(H2,18,20,21)/t10-,12-,13-,16-/m1/s1
• InChI Key: FUODJAMHKWCPRT-XNIJJKJLSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC2=NC(=C3C(=N2)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC(=C3C(=N2)N(C=N3)C4C(C(C(O4)CO)O)O)N

Description

2-Benzyloxyadenosine is a modified nucleoside derivative characterized by a benzyl ether group (-OCH₂C₆H₅) attached to the 2'-hydroxyl position of adenosine. While direct literature on 2-Benzyloxyadenosine is sparse, its analogs, such as 2'-deoxyadenosine (CAS 958-09-8) and 3'-azido-N6-benzoyl-2',3'-dideoxyadenosine (CAS 869354-89-2), suggest applications in antiviral or anticancer research due to their roles in disrupting nucleic acid synthesis .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below compares 2-Benzyloxyadenosine with structurally related nucleoside derivatives:

Compound Name	CAS #	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications	Safety Considerations
2-Benzyloxyadenosine	Not reported	Likely C₁₇H₁₉N₅O₄⁴	~373.37⁴	2'-Benzyloxy, adenine base	Research on nucleoside analogs¹	Limited data; handle as hazardous²
2'-Deoxyadenosine	958-09-8	C₁₀H₁₃N₅O₃	251.24	2'-Deoxyribose, adenine base	DNA synthesis, antiviral studies	Inhalation risk; use respiratory protection²
3'-Azido-N6-benzoyl-2',3'-dideoxyadenosine	869354-89-2	C₁₇H₁₆N₈O₄	396.36	3'-Azido, N6-benzoyl, dideoxy	Antiretroviral drug development	Reactive azide group; explosive risk⁸
Adenosine	58-61-7	C₁₀H₁₃N₅O₄	267.24	Ribose, adenine base	Cell signaling, cardiovascular research	Generally safe; monitor for hypotension

¹Applications inferred from nucleoside analog research .
²Safety data extrapolated from similar compounds .

Key Research Findings

• Lipophilicity and Bioavailability: The benzyloxy group in 2-Benzyloxyadenosine likely increases its lipophilicity compared to adenosine, similar to how benzoyl or azido modifications enhance membrane penetration in other analogs .
• Therapeutic Potential: While 3'-azido derivatives are explored for antiretroviral activity, 2-Benzyloxyadenosine’s lack of a 3'-hydroxyl may inhibit RNA chain termination, a mechanism seen in dideoxynucleosides like zalcitabine .